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Compound of Interest

Compound Name: Boc-D-Arg(NO2)-OH

Cat. No.: B557087 Get Quote

Essential Safety and Handling Guide for Boc-D-
Arg(NO2)-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Boc-D-
Arg(NO2)-OH (Nα-tert-Butoxycarbonyl-Nω-nitro-D-arginine). Adherence to these protocols is

essential for ensuring personal safety, maintaining experimental integrity, and complying with

regulatory standards. The toxicological properties of this compound have not been exhaustively

investigated; therefore, a cautious and proactive approach to handling is imperative.

Quantitative Data Summary
The following table summarizes key quantitative data for Boc-D-Arg(NO2)-OH, facilitating a

quick assessment of its physical and chemical properties.
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Property Value Source

Molecular Formula C11H21N5O6 [1][2][3]

Molar Mass 319.31 g/mol [1]

Appearance White solid [1]

Melting Point 113-126°C (decomposes) [1]

Solubility
Slightly soluble in aqueous

base and DMSO.
[1]

Storage Temperature -15°C to -20°C [1][3]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to minimize exposure

and ensure a safe laboratory environment.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Glasses with Side

Shields

Must conform to EN 166 (EU)

or ANSI Z87.1 (US) standards.

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. For prolonged

contact, consult the glove

manufacturer's chemical

resistance data. Double

gloving is advised.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and fully

buttoned.

Chemical Apron

A splash-resistant chemical

apron is recommended for

procedures with a higher risk

of splashes.

Respiratory Protection Dust Mask/Respirator

If handling procedures may

generate dust, a NIOSH-

approved N95 (US) or P1 (EN

143) dust mask should be

used.[4] Work should be

conducted in a well-ventilated

area or a chemical fume hood.

[5]

Operational Plan: Step-by-Step Handling Protocol
A strict operational workflow is critical for minimizing exposure risks and maintaining the

integrity of the compound.
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3.1. Pre-Handling Preparation

Consult Safety Data Sheet (SDS): Always review the most current SDS for Boc-D-
Arg(NO2)-OH from your supplier before use.

Work Area Preparation: Ensure the designated work area, preferably a chemical fume hood,

is clean and uncluttered.[6]

Assemble Equipment: Gather all necessary equipment, such as spatulas, weighing paper,

glassware, and solvents, and place them within the fume hood.[5]

Verify Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible and operational.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

[4]

3.2. Handling the Solid Compound

Containment: All manipulations of solid Boc-D-Arg(NO2)-OH should be performed in a

chemical fume hood to prevent inhalation of any airborne particles.[5]

Weighing: When weighing, use a tared, sealed container to minimize dust generation. Use

clean, dry spatulas for transferring and avoid direct contact with the solid.[4]

Static Control: Be aware of potential static electricity buildup, which can cause the fine

powder to disperse. Use anti-static weighing boats or an ionizer if available.

3.3. Preparing Solutions

Solvent Addition: Slowly add the solid compound to the solvent to avoid splashing.[4]

Temperature Control: If the dissolution process is exothermic, use an ice bath to control the

temperature.[4]

Container Sealing: Ensure the container is securely sealed after the solution is prepared.
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Disposal Plan
Proper disposal of Boc-D-Arg(NO2)-OH and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

4.1. Waste Segregation

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[6]

Contaminated Materials: Any materials that have come into contact with Boc-D-Arg(NO2)-
OH, such as gloves, pipette tips, and weighing paper, should be considered hazardous

waste and disposed of in a designated container.[6]

Solutions: Aqueous and organic solutions containing Boc-D-Arg(NO2)-OH should be

collected in separate, appropriately labeled hazardous waste containers.[6]

4.2. Disposal Procedure

Containment: Carefully place all waste into a suitable, labeled, and sealable container for

disposal. Avoid actions that could generate dust from solid waste.[7]

Labeling: Clearly label the waste container with the full chemical name, "Boc-D-Arg(NO2)-
OH," and indicate the nature of the waste (e.g., "Solid Chemical Waste," "Non-halogenated

Organic Waste").[7]

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

area, away from incompatible materials.[7]

Final Disposal: The disposal of Boc-D-Arg(NO2)-OH must be carried out in strict

accordance with all applicable federal, state, and local environmental regulations. Contact

your institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor to arrange for pickup.[7] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[7]

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of Boc-D-Arg(NO2)-
OH.

Safe Handling Workflow for Boc-D-Arg(NO2)-OH
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Boc-D-Arg(NO2)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

